Cas no 1250847-42-7 (1-Iodo-3-propoxybenzene)

• Product Name: 1-Iodo-3-propoxybenzene
• CAS No: 1250847-42-7
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 5238325
• Update Time: 2026-03-08

1-Iodo-3-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-3-propoxybenzene
• 3-Jodphenoxypropan
• Iodo-3-propoxybenzene
• Benzene, 1-iodo-3-propoxy-
• 1-Iodo-3-propoxybenzene

• Inchi： 1S/C9H11IO/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7H,2,6H2,1H3
• InChI Key： ILIZHABPJGFCIE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 1-Iodo-3-propoxybenzene

1-Iodo-3-Propoxybenzene (CAS No. 1250847-42-7): A Comprehensive Overview

1-Iodo-3-propoxybenzene (CAS No. 1250847-42-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its iodine and propoxy functional groups, which contribute to its reactivity and utility in a wide range of chemical reactions.

The molecular structure of 1-Iodo-3-propoxybenzene consists of a benzene ring substituted with an iodine atom at the 1-position and a propoxy group at the 3-position. The presence of the iodine atom makes it an excellent leaving group, facilitating various substitution reactions. The propoxy group, on the other hand, introduces additional functionality and can be further modified through various synthetic routes.

In the context of pharmaceutical research, 1-Iodo-3-propoxybenzene has been explored as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a building block for the development of new drugs targeting specific biological pathways. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of 1-Iodo-3-propoxybenzene in the synthesis of novel antiviral agents with promising activity against influenza viruses. The researchers found that the iodine-substituted benzene ring played a crucial role in enhancing the antiviral efficacy of the final compounds.

Beyond pharmaceutical applications, 1-Iodo-3-propoxybenzene has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. A 2021 study published in Advanced Materials demonstrated the use of 1-Iodo-3-propoxybenzene as a precursor for the preparation of conductive polymers with enhanced electrical conductivity and thermal stability. The researchers utilized the compound's reactivity to introduce functional groups that improved the overall performance of the resulting materials.

In synthetic chemistry, 1-Iodo-3-propoxybenzene serves as a valuable starting material for a variety of organic transformations. Its iodine substituent can be readily replaced by other functional groups through nucleophilic substitution reactions, making it an ideal choice for multistep synthetic routes. A recent review article in Tetrahedron Letters highlighted several examples where 1-Iodo-3-propoxybenzene was used as a key intermediate in the synthesis of complex natural products and pharmaceuticals.

The safety and handling of 1-Iodo-3-propoxybenzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to work under a fume hood to avoid inhalation of vapors and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 1-Iodo-3-propoxybenzene (CAS No. 1250847-42-7) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an attractive choice for researchers exploring new frontiers in pharmaceuticals, materials science, and synthetic chemistry. As ongoing research continues to uncover new uses and applications, this compound is likely to remain an important player in these fields.